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An In-depth Technical Guide on the Electron Configuration and Oxidation State of Bromine in
Perbromic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the electron configuration of
bromine and its manifestation in the +7 oxidation state within perbromic acid (HBrOa). The
document details the theoretical basis for this high oxidation state and outlines the
experimental protocols used for its determination, catering to an audience in research and
development.

Electron Configuration of Bromine

The foundational understanding of bromine's chemical behavior begins with its electron
configuration. A neutral bromine atom (atomic number 35) possesses 35 electrons.[1][2] Its
ground state electron configuration is [Ar] 3d1° 4s2 4p>.[1][2][3] The outermost electrons,
located in the 4s and 4p orbitals, are the valence electrons that participate in chemical bonding.

Perbromic Acid and the Oxidation State of Bromine

Perbromic acid is a powerful oxidizing agent and a strong acid with the chemical formula
HBrOa4.[4][5][6] In this compound, bromine achieves its highest possible oxidation state.[7] The
determination of this oxidation state follows a set of established rules:
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e The oxidation state of hydrogen (H) is typically +1 when bonded to non-metals.

e The oxidation state of oxygen (O) is typically -2 in most of its compounds.

e The sum of the oxidation states of all atoms in a neutral molecule must equal zero.[8]
For perbromic acid (HBrOa), the calculation is as follows:

(+1) + (Oxidation State of Br) + 4(-2) = 0 1 + (Oxidation State of Br) - 8 = 0 (Oxidation State of
Br) - 7 = 0 Oxidation State of Br = +7

This +7 oxidation state signifies that the bromine atom has formally lost all seven of its valence
electrons (two from the 4s orbital and five from the 4p orbital) to the more electronegative
oxygen atoms.[9][10][11]

Data Presentation

The quantitative data pertaining to bromine's electron configuration and its state in perbromic
acid are summarized below.

Parameter Value

Bromine (Br) Atomic Number 35

Ground State Electron Configuration 1s2 252 2p® 3s2 3p® 3d1° 452 4p>
Shorthand Electron Configuration [Ar] 3d1° 452 4p>

Valence Electrons 7 (4s2, 4p>)

Chemical Formula of Perbromic Acid HBrOa4

Oxidation State of H in HBrOa4 +1

Oxidation State of O in HBrOa4 -2

Oxidation State of Br in HBrOa4 +7

Experimental Protocols
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The determination of bromine's oxidation state in perbromic acid or perbromate salts is not
merely theoretical. It can be confirmed using advanced spectroscopic techniques.

X-ray Photoelectron Spectroscopy (XPS)

X-ray Photoelectron Spectroscopy (XPS) is a premier surface-sensitive quantitative

spectroscopic technigue that measures the elemental composition, empirical formula, chemical

state, and electronic state of the elements within a material.[12][13] It is an ideal method for
determining the oxidation state of an element.[12]

Methodology for Determining Bromine's Oxidation State in a Perbromate Salt (e.g., KBrOa):

Sample Preparation: A solid sample of a stable perbromate salt, such as potassium
perbromate (KBrOa4)[14], is mounted on a sample holder. The sample must be ultra-high
vacuum (UHV) compatible.

Instrumentation: An XPS instrument equipped with a monochromatic X-ray source (e.g., Al
Ka) is used.

Data Acquisition:

o Awide-scan or survey spectrum is first acquired to identify all elements present on the
sample surface.

o A high-resolution spectrum of the Bromine 3d (Br 3d) core level is then acquired. This
region is chosen for its sensitivity to the chemical environment.

Analysis:

o The binding energy of the Br 3d peak is measured. The binding energy of an electron is
characteristic of the element and its oxidation state.[15]

o A higher positive oxidation state results in a "chemical shift" to a higher binding energy.
This is because the removal of electron density from the bromine atom by the surrounding

oxygen atoms leads to a stronger attraction between the remaining core electrons and the

nucleus.
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o The measured binding energy for bromine in the perbromate sample is compared to
reference spectra of bromine compounds with known oxidation states (e.g., KBr where Br
is -1, and KBrOs where Br is +5).

o The significant shift of the Br 3d peak to a higher binding energy, relative to compounds
with lower oxidation states, provides experimental confirmation of the +7 oxidation state.

Indirect UV-Vis Spectrophotometry

While perbromate itself does not have a strong chromophore for direct UV-Vis analysis, its
concentration (and thus the presence of Br in a high oxidation state) can be determined
indirectly. This involves reacting the perbromate ion with a reagent that produces a colored
product in a stoichiometric manner.

Methodology for Quantification of Perbromate:

e Sample Preparation: An aqueous solution of perbromic acid or a soluble perbromate salt is
prepared.

» Reagent Preparation: A solution containing a suitable chromogenic reagent that can be
selectively oxidized by perbromate is prepared. The choice of reagent is critical and requires
validation.

o Reaction: The perbromate solution is mixed with the chromogenic reagent under controlled
conditions (pH, temperature, and reaction time). The perbromate will oxidize the reagent,
leading to the formation of a colored product.

o UV-Vis Measurement:

o A UV-Vis spectrophotometer is used to measure the absorbance of the resulting solution
at the wavelength of maximum absorbance (A_max) of the colored product.

o A calibration curve is constructed using standard solutions of known perbromate
concentrations reacted under the same conditions.

e Analysis: The concentration of perbromate in the unknown sample is determined by
comparing its absorbance to the calibration curve. This confirms the presence and quantity
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of bromine in the +7 oxidation state.

Mandatory Visualizations

The following diagrams illustrate the key concepts and workflows discussed in this guide.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Bromine Atom (Br)

Ground State
[Ar] 3d° 4s2 4p>

utermost ele¢trons

Valence Shell
4s2? 4p>

Participation in bonding
with 4 Oxygen atoms

In Perbromichcid (HBrOa4)

Formal Loss of
7 Valence Electrons

:

Bromine Cation
Br7+

Represents

Oxidation State

+7

Click to download full resolution via product page

Caption: Logical flow from Bromine's valence electrons to its +7 oxidation state.
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Caption: Experimental workflow for XPS analysis of Bromine's oxidation state.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1211475?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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